4-benzyl-4,5-dihydro-1,4-benzoxazepin-3(2H)-one

• Molecular Formula: C16H15NO2
• Molecular Weight: 253.29 g/mol
• IUPAC Name: 4-benzyl-5H-1,4-benzoxazepin-3-one
• InChI: InChI=1S/C16H15NO2/c18-16-12-19-15-9-5-4-8-14(15)11-17(16)10-13-6-2-1-3-7-13/h1-9H,10-12H2
• InChI Key: DEYIRCMGXXEBMU-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2OCC(=O)N1CC3=CC=CC=C3

Description

4-benzyl-4,5-dihydro-1,4-benzoxazepin-3(2H)-one is a useful research compound. Its molecular formula is C16H15NO2 and its molecular weight is 253.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 19.0 g of 2-(benzylamino-methyl)-phenol and 75 mL of toluene was cooled to 0° C., and a solution of chloroacetyl chloride (7.8 mL) in 75 mL of toluene was slowly added while stirring. Stirring was continued for 16 h. Dry N,N-dimethylformamide (60 mL) was added and the solution was cooled to 0° C. In a nitrogen atmosphere 3.4 g of sodium hydride (95%; dispersion in mineral oil) were added in small portions and the mixture was allowed to stir at room temperature for 2 h. Water was added and the aqueous layer was extracted with ethyl acetate. The combined organic extracts were dried (sodium sulfate) and the solvent was removed in vacuo yielding 12.4 g of 4-benzyl-4,5-dihydro-benzo[f][1,4]oxazepin-3-one. M.p. 95-97° C., EI-MS: 253 (M+).